1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine

• IUPAC Name: [1-[(4-chlorophenyl)methyl]triazol-4-yl]-(3-methoxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H19ClN4O2/c1-23-14-3-2-8-20(10-14)16(22)15-11-21(19-18-15)9-12-4-6-13(17)7-5-12/h4-7,11,14H,2-3,8-10H2,1H3
• InChI Key: BIOGTCXWNNCBPN-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C(=O)C2=CN(N=N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol

Description

1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine, also known as CBTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CBTP is a piperidine derivative that has a triazole ring and a chlorobenzyl group attached to it. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been shown to inhibit the activity of DNA polymerase, which is essential for DNA replication. It has also been found to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been found to have various biochemical and physiological effects on the body. It has been shown to reduce the levels of pro-inflammatory cytokines, which are involved in the inflammatory response. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has also been found to reduce the levels of oxidative stress markers, which are associated with various diseases. Moreover, 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been shown to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has also been found to have low toxicity, making it a safe compound to use in lab experiments. However, 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has some limitations as well. It has poor water solubility, which can make it difficult to use in certain experiments. Moreover, 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has a short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine. One potential direction is to explore its potential as a drug candidate for the treatment of various diseases. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has shown promising results in various preclinical studies, and further research is needed to determine its efficacy and safety in humans. Another potential direction is to explore the use of 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine in nanotechnology. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been shown to have potential as a building block for the synthesis of nanomaterials, which could have various applications in fields such as electronics and medicine. Moreover, further research is needed to explore the mechanism of action of 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine can be achieved through different methods, including the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. In this method, an alkyne and an azide are reacted in the presence of copper (I) catalyst to form a 1,2,3-triazole ring. The piperidine derivative is then added to the reaction mixture to form the final product. Other methods such as the Pd-catalyzed cross-coupling reaction, the Suzuki-Miyaura coupling reaction, and the Buchwald-Hartwig amination reaction have also been used to synthesize 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine.

Scientific Research Applications

1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial activity against various strains of bacteria and fungi. 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has also been shown to have anticancer activity by inhibiting the proliferation of cancer cells. Moreover, 1-{[1-(4-chlorobenzyl)-1H-1,2,3-triazol-4-yl]carbonyl}-3-methoxypiperidine has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.